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Compound of Interest

Compound Name: LysoTracker Yellow HCK 123

Cat. No.: B1262591 Get Quote

For researchers, scientists, and drug development professionals utilizing LysoTracker Yellow

HCK-123, a fluorescent probe for acidic organelles, ensuring safe and effective handling is

paramount. This guide provides essential safety protocols, operational instructions, and

disposal plans to foster a secure laboratory environment and reliable experimental outcomes.

Immediate Safety and Handling Precautions
While LysoTracker Yellow HCK-123 is not classified as a hazardous substance, adherence to

standard laboratory safety practices is crucial.[1] Full personal protective equipment (PPE)

should be worn at all times to minimize exposure and ensure personal safety.[1]

Key Safety Measures:

Eye Protection: Use safety glasses or goggles to prevent accidental eye contact. In case of

contact, immediately flush the eyes with copious amounts of water and seek medical

attention.[1]

Hand Protection: Wear appropriate chemical-resistant gloves. If skin contact occurs, wash

the affected area thoroughly with water.[1]

Respiratory Protection: Avoid inhaling any dust or aerosolized solution. Work in a well-

ventilated area, preferably under a chemical fume hood.[1]
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Protective Clothing: A lab coat is essential to protect personal clothing and skin from

accidental splashes.

Operational and Disposal Plan
Proper storage and disposal are critical for maintaining the integrity of LysoTracker Yellow

HCK-123 and ensuring environmental safety.

Parameter Specification Source

Storage Temperature

Stock Solution (in solvent):

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light.

[2]

Handling

Avoid repeated freeze-thaw

cycles. Before use, allow the

vial to warm to room

temperature and briefly

centrifuge to collect the

solution at the bottom.

[3]

Spill Cleanup

Absorb spills with an inert

material (e.g., diatomite).

Decontaminate surfaces with

alcohol. Dispose of

contaminated materials

according to local regulations.

[1]

Disposal

Dispose of waste in

accordance with all applicable

country, federal, state, and

local regulations.

[1]

Experimental Protocol: Staining Live Cells with
LysoTracker Yellow HCK-123
This protocol provides a step-by-step guide for staining acidic organelles in live cells.
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Materials:

LysoTracker Yellow HCK-123 (1 mM stock solution in anhydrous DMSO)

Live cells in culture

Phosphate-buffered saline (PBS), pH 7.4

Appropriate cell culture medium

Confocal microscope with appropriate filter sets (Excitation/Emission: ~465/535 nm)

Procedure:

Prepare Staining Solution:

Thaw the 1 mM LysoTracker Yellow HCK-123 stock solution to room temperature.

Dilute the stock solution in your normal cell culture medium to a final working

concentration of 0.1-50 µM. The optimal concentration may vary depending on the cell

type and experimental conditions.

Cell Preparation:

Culture cells on coverslips, in glass-bottom dishes, or in multi-well plates suitable for

microscopy.

Staining:

Remove the culture medium from the cells.

Wash the cells once with PBS.

Add the pre-warmed staining solution to the cells.

Incubate the cells at 37°C in a 5% CO₂ incubator for 30 minutes to 2 hours. Incubation

time can be adjusted based on the cell type and desired staining intensity.

Imaging:
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After incubation, the cells can be imaged directly in the staining solution or the solution

can be replaced with fresh, pre-warmed medium.

Analyze the samples on a confocal laser scanning microscope using the appropriate filter

settings for yellow fluorescence.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for staining live cells with LysoTracker

Yellow HCK-123.
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Workflow for LysoTracker Yellow HCK-123 Staining

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
LysoTracker Yellow HCK-123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262591#personal-protective-equipment-for-
handling-lysotracker-yellow-hck-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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